Cas no 710295-30-0 (5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 710295-30-0
• MF: C₁₁H₈FN₃O₂S
• MW: 265.263524055481
• CID: 5437326
• Update Time: 2025-10-13

5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(2-fluoroanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C11H8FN3O2S/c12-7-3-1-2-4-8(7)13-5-6-9(16)14-11(18)15-10(6)17/h1-5,13H,(H2,14,15,16,17,18)
• InChI Key： DOLCYILJSQVDGE-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(/C(/C(N1[H])=O)=C(/[H])\N([H])C1=C([H])C([H])=C([H])C([H])=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 710295-30-0)

5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione is a highly intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 710295-30-0, belongs to a class of heterocyclic sulfones that exhibit a unique structural framework. The presence of both fluorine and sulfur atoms in its molecular structure imparts distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and material science.

The molecular structure of 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione consists of a diazinane core substituted with an amine-methylidene group and a sulfanylidene moiety. This arrangement not only contributes to its stability but also enhances its reactivity, enabling various chemical transformations that are useful in synthetic chemistry. The fluorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel sulfone-based compounds due to their potential therapeutic applications. Sulfones have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making them attractive candidates for drug development. The specific configuration of 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione suggests that it may possess similar bioactivities. Preliminary studies have indicated that this compound can interact with various biological pathways, potentially leading to new therapeutic strategies.

One of the most compelling aspects of this compound is its ability to serve as a versatile building block in organic synthesis. The presence of multiple reactive sites allows for the introduction of different functional groups, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often requires precise modifications at specific positions within the molecular framework.

The synthesis of 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione involves a series of well-established chemical reactions, including condensation and cyclization processes. These steps highlight the compound's compatibility with traditional synthetic methodologies while also showcasing its structural complexity. The successful preparation of this molecule demonstrates the feasibility of exploring more complex sulfone derivatives for potential applications in pharmaceuticals and materials science.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers to predict potential bioactivities and optimize its pharmacological properties. These computational approaches are increasingly being integrated into drug discovery pipelines, accelerating the development of novel therapeutic agents.

The potential applications of this compound extend beyond pharmaceuticals. Its unique structural features make it an interesting candidate for materials science research, particularly in the development of advanced polymers and functional materials. The ability to incorporate fluorine and sulfur atoms into a stable heterocyclic framework opens up possibilities for creating materials with enhanced thermal stability, mechanical strength, and chemical resistance.

In conclusion, 5-{(2-fluorophenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 710295-30-0) is a multifaceted compound with significant potential in both chemical biology and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemistry and drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions for various scientific challenges.